Cas no 39515-51-0 (3-Phenoxybenzaldehyde)

3-Phenoxybenzaldehyde Properties

Names and Identifiers

• 3-Phenoxybenzaldehyde
• 3-Formyldiphenyl ether
• m-phenoxybenzaldehyde
• 3-phenoxy-benzaldehyd
• Benzaldehyde,3-phenoxy-
• m-(phenyloxy)benzaldehyde
• m-Phenoxybenzaldehyde 3-Phenoxybenzaldehyde
• 3-Phenoxybenzaldehyd
• 3-Phenoxy-benzaldehyde
• Benzaldehyde, 3-phenoxy-
• 3-phenoxy benzaldehyde
• MRLGCTNJRREZHZ-UHFFFAOYSA-N
• 2ZI2173196
• DSSTox_CID_8005
• DSSTox_RID_78636
• DSSTox_GSID_28005
• 5-phenoxybenzaldehyde
• m-phenoxy-benzaldehyde
• meta-phenoxybenzaldehyde
• 3-(phenoxy)benzaldehyde
• meta-phenoxy-benzaldehyde
• Permethrin EP Impurity D
• M PHEN
• Z104476426
• CHEMBL22531
• NCGC00259917-01
• CAS-39515-51-0
• 3-Phenoxybenzaldehyde, 98%
• NS00007303
• Tox21_202368
• AC-10909
• PHENOXYBENZALDEHYDE, 3-
• J-513023
• CS-0015401
• BRN 0511662
• NCGC00164346-02
• FT-0616310
• Q27255858
• EINECS 254-487-1
• SCHEMBL98478
• A824597
• DTXSID3028005
• UNII-2ZI2173196
• EC 254-487-1
• BCP31636
• 4-08-00-00242 (Beilstein Handbook Reference)
• 39515-51-0
• 3-Phenoxybenzaldehyde-d5
• InChI=1/C13H10O2/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-10H
• Tox21_303348
• DTXCID808005
• HY-Y0641
• NCGC00257412-01
• EN300-20017
• 3-Phenoxybenzaldehyde;3-Phenoxy-benzaldehyde;m-Phenoxybenzaldehyde
• AKOS000268561
• NCGC00164346-01
• AM20061089
• MFCD00003353
• BP-12723
• BB 0268602
• DS-0482
• P0960
• MRLGCTNJRREZHZ-UHFFFAOYSA-
• Benzaldehyde, 3-phenoxy-; 3-Phenoxybenzaldehyde; 5-Phenoxybenzaldehyde; m-(Phenyloxy)benzaldehyde; m-Phenoxybenzaldehyde; m-Phenoxybenzaldehyde
• STL363252
• DB-003430
• +Expand

• MDL： MFCD00003353
• InChIKey： MRLGCTNJRREZHZ-UHFFFAOYSA-N
• Inchi： 1S/C13H10O2/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-10H
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C(C([H])=O)=C1[H]
• BRN： 0511662

Computed Properties

• Exact Mass: 198.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.068
• Heavy Atom Count: 15
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.29140
• PSA: 26.30000
• Refractive Index: n20/D 1.595(lit.)
• Boiling Point: 184°C/14mmHg(lit.)
• Melting Point: 18 ºC
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Pale yellow liquid
• Solubility: Insoluble in water, soluble in alcohol, benzene and other organic solvents.
• Sensitiveness: Air Sensitive
• Density: 1.147 g/mL at 25 °C(lit.)

3-Phenoxybenzaldehyde Security Information

• Symbol: GHS07
• RTECS：CU7560200
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S24/25-S45-S38-S28
• Packing Group：II
• Packing Group：II
• Risk Phrases：R22; R26
• Hazard Level：6.1
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN2810
• Hazard Statement： H302+H332
• Warning Statement： P261-P264-P270-P271-P301+P312+P330-P304+P340+P312-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1

3-Phenoxybenzaldehyde Customs Data

• HS CODE：29124900
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%